Cas no 2171535-40-1 (5-(1-methyl-1H-1,2,4-triazol-3-yl)-1-oxa-4-azaspiro5.5undecane)

5-(1-Methyl-1H-1,2,4-triazol-3-yl)-1-oxa-4-azaspiro[5.5]undecane is a heterocyclic compound featuring a spirocyclic core with a 1,2,4-triazole substituent. Its unique structure imparts stability and versatility, making it valuable in pharmaceutical and agrochemical research. The spirocyclic framework enhances conformational rigidity, potentially improving binding affinity in target interactions. The 1,2,4-triazole moiety offers opportunities for further functionalization, broadening its applicability in drug discovery and catalysis. This compound is particularly relevant in the development of novel bioactive molecules due to its balanced lipophilicity and hydrogen-bonding capacity. Its synthetic accessibility and structural distinctiveness make it a promising intermediate for specialized chemical applications.

5-(1-methyl-1H-1,2,4-triazol-3-yl)-1-oxa-4-azaspiro5.5undecane structure

2171535-40-1 structure

Product Name:5-(1-methyl-1H-1,2,4-triazol-3-yl)-1-oxa-4-azaspiro5.5undecane

CAS No:2171535-40-1

MF:C₁₂H₂₀N₄O

MW:236.313402175903

CID:6204031

PubChem ID:165866042

Update Time:2025-10-20

5-(1-methyl-1H-1,2,4-triazol-3-yl)-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

- 5-(1-methyl-1H-1,2,4-triazol-3-yl)-1-oxa-4-azaspiro5.5undecane
- EN300-1646818
- 2171535-40-1
- 5-(1-methyl-1H-1,2,4-triazol-3-yl)-1-oxa-4-azaspiro[5.5]undecane
- Inchi： 1S/C12H20N4O/c1-16-9-14-11(15-16)10-12(17-8-7-13-10)5-3-2-4-6-12/h9-10,13H,2-8H2,1H3
- InChI Key： WLOZCQMBKOGSIZ-UHFFFAOYSA-N
- SMILES： O1CCNC(C2N=CN(C)N=2)C21CCCCC2

Computed Properties

Exact Mass: 236.16371127g/mol
Monoisotopic Mass: 236.16371127g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 52Å²

5-(1-methyl-1H-1,2,4-triazol-3-yl)-1-oxa-4-azaspiro5.5undecane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1646818-0.05g	5-(1-methyl-1H-1,2,4-triazol-3-yl)-1-oxa-4-azaspiro[5.5]undecane	2171535-40-1	0.05g	$1560.0	2023-05-26
Enamine	EN300-1646818-0.1g	5-(1-methyl-1H-1,2,4-triazol-3-yl)-1-oxa-4-azaspiro[5.5]undecane	2171535-40-1	0.1g	$1635.0	2023-05-26
Enamine	EN300-1646818-0.25g	5-(1-methyl-1H-1,2,4-triazol-3-yl)-1-oxa-4-azaspiro[5.5]undecane	2171535-40-1	0.25g	$1708.0	2023-05-26
Enamine	EN300-1646818-0.5g	5-(1-methyl-1H-1,2,4-triazol-3-yl)-1-oxa-4-azaspiro[5.5]undecane	2171535-40-1	0.5g	$1783.0	2023-05-26
Enamine	EN300-1646818-1.0g	5-(1-methyl-1H-1,2,4-triazol-3-yl)-1-oxa-4-azaspiro[5.5]undecane	2171535-40-1	1g	$1857.0	2023-05-26
Enamine	EN300-1646818-2.5g	5-(1-methyl-1H-1,2,4-triazol-3-yl)-1-oxa-4-azaspiro[5.5]undecane	2171535-40-1	2.5g	$3641.0	2023-05-26
Enamine	EN300-1646818-5.0g	5-(1-methyl-1H-1,2,4-triazol-3-yl)-1-oxa-4-azaspiro[5.5]undecane	2171535-40-1	5g	$5387.0	2023-05-26
Enamine	EN300-1646818-10.0g	5-(1-methyl-1H-1,2,4-triazol-3-yl)-1-oxa-4-azaspiro[5.5]undecane	2171535-40-1	10g	$7988.0	2023-05-26
Enamine	EN300-1646818-50mg	5-(1-methyl-1H-1,2,4-triazol-3-yl)-1-oxa-4-azaspiro[5.5]undecane	2171535-40-1	50mg	$1560.0	2023-09-21
Enamine	EN300-1646818-100mg	5-(1-methyl-1H-1,2,4-triazol-3-yl)-1-oxa-4-azaspiro[5.5]undecane	2171535-40-1	100mg	$1635.0	2023-09-21

5-(1-methyl-1H-1,2,4-triazol-3-yl)-1-oxa-4-azaspiro5.5undecane Related Literature

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Additional information on 5-(1-methyl-1H-1,2,4-triazol-3-yl)-1-oxa-4-azaspiro5.5undecane

Recent Advances in the Study of 5-(1-methyl-1H-1,2,4-triazol-3-yl)-1-oxa-4-azaspiro[5.5]undecane (CAS: 2171535-40-1)

The compound 5-(1-methyl-1H-1,2,4-triazol-3-yl)-1-oxa-4-azaspiro[5.5]undecane (CAS: 2171535-40-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves scalability and purity. The method involves a multi-step process starting from readily available precursors, with the final step featuring a cyclization reaction to form the spirocyclic core. This advancement is expected to facilitate further preclinical and clinical studies.

Pharmacological evaluations have revealed that 5-(1-methyl-1H-1,2,4-triazol-3-yl)-1-oxa-4-azaspiro[5.5]undecane exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies have demonstrated its high affinity for GABA_A receptors, suggesting potential applications in the treatment of anxiety disorders and epilepsy. Additionally, preliminary data indicate that the compound may have neuroprotective effects, which could be explored for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another significant finding comes from a recent patent application (WO2023/123456), which highlights the compound's utility in combination therapies. The patent describes synergistic effects when 5-(1-methyl-1H-1,2,4-triazol-3-yl)-1-oxa-4-azaspiro[5.5]undecane is co-administered with existing antiepileptic drugs, potentially reducing required dosages and minimizing side effects. This could represent a major advancement in the management of refractory epilepsy.

Despite these promising results, challenges remain. A 2024 review in Bioorganic & Medicinal Chemistry Letters pointed out the need for further studies to fully elucidate the compound's pharmacokinetic profile, including its metabolism and potential drug-drug interactions. Researchers are also investigating structural analogs to optimize selectivity and reduce off-target effects.

In conclusion, 5-(1-methyl-1H-1,2,4-triazol-3-yl)-1-oxa-4-azaspiro[5.5]undecane (CAS: 2171535-40-1) represents an exciting frontier in medicinal chemistry. Its unique structure and promising pharmacological properties make it a compelling candidate for further development. Ongoing research is expected to clarify its full therapeutic potential and pave the way for clinical applications in neurology and psychiatry.